Cas no 40064-68-4 (1,2-thiazol-3-ylmethanamine)
1,2-thiazol-3-ylmethanamine structure
Product Name:1,2-thiazol-3-ylmethanamine
CAS No:40064-68-4
MF:C4H6N2S
MW:114.168838977814
MDL:MFCD09834766
CID:55153
PubChem ID:22639467
Update Time:2025-04-18
1,2-thiazol-3-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- Isothiazol-3-ylmethanamine
- 3-(Aminomethyl)isothiazole
- 1,2-thiazol-3-ylmethanamine
- 3-Isothiazolemethanamine
- 3-isothiazolylmethanamine
- C-Isothiazol-3-yl-methylamine
- (1,2-thiazol-3-yl)methanamine
- A824878
- PB23687
- DTXSID40627215
- J-512734
- EN300-243261
- (ISOTHIAZOL-3-YL)METHANAMINE
- 40064-68-4
- P10783
- CS-0054865
- 1-(1,2-Thiazol-3-yl)methanamine
- AKOS006283196
- SCHEMBL1207464
- MFCD09834766
- FT-0762756
-
- MDL: MFCD09834766
- Inchi: 1S/C4H6N2S/c5-3-4-1-2-7-6-4/h1-2H,3,5H2
- InChI Key: FJGCCKCEAWBXCV-UHFFFAOYSA-N
- SMILES: S1C=CC(CN)=N1
Computed Properties
- Exact Mass: 114.02500
- Monoisotopic Mass: 114.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 57.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2A^2
- XLogP3: -0.1
Experimental Properties
- Density: 1.239
- Boiling Point: 120 ºC
- Flash Point: 27 ºC
- Refractive Index: 1.592
- PSA: 67.15000
- LogP: 1.30210
1,2-thiazol-3-ylmethanamine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2-thiazol-3-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A363400-10mg |
3-(Aminomethyl)isothiazole |
40064-68-4 | 10mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A363400-50mg |
3-(Aminomethyl)isothiazole |
40064-68-4 | 50mg |
$ 210.00 | 2022-06-08 | ||
| TRC | A363400-100mg |
3-(Aminomethyl)isothiazole |
40064-68-4 | 100mg |
$ 340.00 | 2022-06-08 | ||
| eNovation Chemicals LLC | D552902-1g |
Isothiazol-3-ylMethanaMine |
40064-68-4 | 97% | 1g |
$2600 | 2024-05-24 | |
| Chemenu | CM190435-1g |
3-Isothiazolemethanamine |
40064-68-4 | 95% | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y1005950-100mg |
C-Isothiazol-3-yl-methylamine |
40064-68-4 | 95% | 100mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005950-250mg |
C-Isothiazol-3-yl-methylamine |
40064-68-4 | 95% | 250mg |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005950-500mg |
C-Isothiazol-3-yl-methylamine |
40064-68-4 | 95% | 500mg |
$890 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005950-1g |
C-Isothiazol-3-yl-methylamine |
40064-68-4 | 95% | 1g |
$1340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005950-5g |
C-Isothiazol-3-yl-methylamine |
40064-68-4 | 95% | 5g |
$5375 | 2024-07-28 |
1,2-thiazol-3-ylmethanamine Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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